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Introduction

Physcion, also known as parietin, is a naturally occurring anthraquinone that has garnered
significant attention for its diverse pharmacological activities, including anti-inflammatory,
hepatoprotective, antifungal, and anticancer properties. It is commercially approved as an
herbal fungicide for controlling powdery mildew on plants. This technical guide provides an in-
depth overview of the natural sources of physcion and the intricate biosynthetic pathways
responsible for its production in various organisms.

Natural Sources of Physcion

Physcion is a secondary metabolite found across different biological kingdoms, including
plants, fungi, and lichens. Its presence is particularly notable in the following species:

» Plants: Physcion is a characteristic component of the traditional herb rhubarb, found in the
roots and rhizomes of various Rheum species such as Rheum palmatum (Chinese Rhubarb)
and Rheum tanguticum.[1][2][3] It is also found in other plant families, including
Rhamnaceae (Rhamnus species), Fabaceae, and Polygonaceae.

e Fungi: A significant number of fungal species are known to produce physcion. These include
terrestrial and marine-derived fungi such as Aspergillus chevalieri, Aspergillus terreus,
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Aspergillus nidulans, and Microsporum sp.[4][5][6] The mushroom genus Cortinarius also
produces physcion.[5]

» Lichens: Certain lichen species are also sources of this anthraquinone.

While widely distributed, the concentration of physcion in natural sources, particularly plants,
can be quite low, which presents challenges for large-scale extraction.[5]

Quantitative Yields of Physcion

The yield of physcion varies dramatically depending on the source and the production method
(natural extraction vs. microbial fermentation). Engineered microbial systems have shown
significant promise for high-titer production, far exceeding what is typically achievable from
plant extraction.

Source Organism Production Method Reported Yield Reference
Rheum palmatum ) 0.01-0.2% of root dry
Plant Extraction ] [5]

(Rhubarb) weight
Senna occidentalis Ultrasound-Assisted ~2.43% wiw of dried 7]
(Aerial parts) Extraction extract
Aspergillus nidulans Shake-Flask

_ _ 64.6 mg/L [6][9][10]
(Engineered) Fermentation
Aspergillus chevalieri Shake-Flask

_ _ 152.81 mg/L [4]
(Engineered) Fermentation
Aspergillus terreus Fed-Batch

_ _ 6.3 g/L [5]
(Engineered) Fermentation

Biosynthesis Pathways of Physcion

Physcion is a polyketide, a class of secondary metabolites synthesized through the repeated
condensation of acetyl-CoA and malonyl-CoA units, in a process analogous to fatty acid
synthesis.[9] The biosynthesis has been primarily elucidated in fungi and involves a multi-step

enzymatic cascade.
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The core pathway proceeds as follows:

Polyketide Chain Assembly: The synthesis is initiated by a nonreducing iterative Type |
polyketide synthase (NR-iPKS). This enzyme catalyzes the stepwise condensation of one
acetyl-CoA starter unit with seven malonyl-CoA extender units to form a linear octaketide
chain.

Cyclization and Aromatization: The highly reactive polyketide chain undergoes a series of
cyclization and aromatization reactions to form the core anthraquinone scaffold. This process
is often facilitated by a physically discrete metallo-3-lactamase-type thioesterase (MBL-TE).

Formation of Emodin: Through spontaneous reactions and the action of decarboxylase
enzymes, the cyclized intermediate is converted to emodin, a key precursor to physcion.[9]

O-Methylation: The final and defining step is the regiospecific methylation of the C6-hydroxyl
group of emodin. This reaction is catalyzed by a S-adenosyl-L-methionine (SAM)-dependent
O-methyltransferase (OMT). Several OMTs capable of this conversion have been identified,
including AcOMT and PhyL.[4][6] This step differentiates physcion from its regioisomer,
guestin (8-O-methylemodin).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1677767?utm_src=pdf-body
https://www.researchgate.net/figure/The-proposed-biosynthetic-pathway-of-physcion-in-fungi-The-key-enzymes-involved-in_fig1_367216377
https://pubmed.ncbi.nlm.nih.gov/40257371/
https://pubmed.ncbi.nlm.nih.gov/36648527/
https://www.benchchem.com/product/b1677767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Workflow for Biosynthetic Gene Cluster Characterization

Genome Sequencing of
Physcion Producer

ata

Bioinformatic Analysis:
Identify Putative BGC
(PKS, OMT, etc.)

arget Genes

Gene Amplification (PCR)
& Vector Construction

Expression Vector \Individual Gene

Transformation of
Heterologous Host

(e.g., A. oryzae)

- Express/Purify Enzyme (e.g., OMT)
- Incubate with Substrate (Emodin)

In Vitro Enzyme Assay:

- Analyze Product

Fermentation & Induction
of Gene Expression

Culture

Metabolite Extraction
& Analysis (HPLC, LC-MS)

Production of Physcion
Confirmed

esults

Enzyme Function
Validated

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b1677767?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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